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Compound of Interest

Compound Name: Morazone hydrochloride
CAS No.: 50321-35-2
Cat. No.: B1428573
Get Quote
. J

Executive Summary & Chemical Profile

Morazone hydrochloride (CAS: 50321-35-2) is a pyrazolone-derived non-steroidal anti-
inflammatory drug (NSAID) and analgesic.[1] While historically used for pain management, it
presents unique disposal challenges due to its metabolic pathway; Morazone metabolizes into
phenmetrazine, a Schedule Il controlled substance (stimulant) in the United States.

Consequently, disposal procedures must address two critical risks: acute toxicity (H300) and
diversion potential. This guide outlines a self-validating disposal workflow that exceeds
standard regulatory minimums to ensure absolute safety and compliance.

Chemical Safety Data (Key Parameters)
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Parameter Specification Implications for Disposal

Unique identifier for waste

CAS Number 50321-35-2 -

manifesting.[2]

Organic nitrogenous
Molecular Formula C23H28CIN302 compound; requires high-temp

incineration.[2]

Fatal if swallowed. May cause
GHS Hazard Danger (H300, H336) ]

drowsiness.[2]

) ] Treat as Hazardous Waste due

RCRA Status Non-Listed* (See Section 2) o

to acute toxicity.[2]

o UN 2811, Toxic solid, organic, Requires Class 6.1 labeling

DOT Shipping

n.o0.s.[2] during transport.[2][3]

B ) Do not flush. High mobility in
Solubility Soluble in water, methanol ) )
aquatic environments.[2]

Regulatory Framework & Waste Classification[2][5]

[6][7]
The "Non-Listed" Trap

Morazone HCI is not explicitly listed on the EPA's RCRA P-list or U-list. However, relying solely
on this absence is a common compliance error.

o Toxicity Characteristic: Due to its "Fatal if swallowed" (H300) classification, Morazone waste
must be evaluated for toxicity.

o Best Practice: Regardless of TCLP results, treat Morazone HCI as RCRA Hazardous Waste.

» Diversion Risk: Because it metabolizes to a Schedule Il substance, waste containers must
be secured against tampering, similar to "Controlled Substance" protocols, even if Morazone
itself is unscheduled in your specific jurisdiction.[2]

Personal Protective Equipment (PPE) Matrix
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Before handling waste containers, verify the following PPE is donned:

Respiratory: N95 or P100 particulate respirator (minimum). If handling bulk powder (>10g),
use a powered air-purifying respirator (PAPR).

Dermal: Double nitrile gloves (0.11 mm min. thickness).

Ocular: Chemical splash goggles.

Body: Tyvek® lab coat or disposable coveralls to prevent particulate migration.

Step-by-Step Disposal Protocol
Phase A: Waste Segregation

Crucial Rule: Never mix Morazone HCI with oxidizers (e.g., nitrates, peroxides). Pyrazolone
derivatives can react vigorously with strong oxidizers.

1. Solid Waste (Pure Substance or Spill Cleanup)

o Containment: Place solid Morazone HCI into a clear, sealable polyethylene bag (4 mil
thickness).

e Secondary Containment: Place the sealed bag into a Black (RCRA Hazardous) or Blue
(Pharmaceutical Waste) wide-mouth drum, depending on your facility's specific waste hauler
contracts.

o Note: Ensure the container is rated for UN 2811 (Toxic Solids).[3]
o Labeling: Affix a hazardous waste label immediately.
o Text: "Hazardous Waste - Toxic Solid - Morazone Hydrochloride."

o Hazard Code: Class 6.1.

2. Liquid Waste (Stock Solutions)

o Absorption: Do not pour free liquids into solid waste bins. Absorb small volumes (<500 mL)
onto vermiculite or ground corncob bedding.
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o Bulk Liquids: Collect in a dedicated "Aqueous Toxic" waste carboy.

o pH Check: Ensure pH is neutral (6-8) to prevent degradation into unknown byproducts
before pickup.

3. Empty Containers

o Triple Rinse: Triple rinse the original glass vial with a suitable solvent (methanol or water).

e Rinsate Disposal: Collect all rinsate as Liquid Hazardous Waste (see above). Do not pour
rinsate down the drain.

» Defacing: Deface the label and dispose of the glass vial in the "Glass/Sharps” container.

Phase B: Destruction Method

The only acceptable destruction method for Morazone HCI is High-Temperature Incineration at
a licensed TSDF (Treatment, Storage, and Disposal Facility).

e Temperature: >1000°C.

e Reasoning: Chemical oxidation or landfilling is insufficient due to the stability of the
pyrazolone ring and the risk of leaching toxic metabolites into groundwater.

Visual Workflow: Decision Logic

The following diagram illustrates the decision logic for disposing of Morazone HCI, ensuring no
"gray areas" lead to improper drain disposal.
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Figure 1: Decision tree for Morazone HCI waste streams, prioritizing incineration and zero

environmental release.[2]

Emergency Spill Response

In the event of a powder spill outside a containment hood:

Evacuate: Clear the immediate area (10 ft radius).
PPE Up: Don N95 mask and double gloves immediately.

Dampen: Gently cover the powder with paper towels dampened with water to prevent dust
generation. Do not dry sweep.

Scoop: Use a plastic scoop to lift the damp towels and powder into a waste bag.

Clean: Wipe the surface with a soap/water solution 3 times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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